Cas no 1268463-99-5 (6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID)
1268463-99-5 structure
Product Name:6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID
CAS No:1268463-99-5
MF:C10H9F3O3
MW:234.171873807907
CID:4566145
Update Time:2022-07-26
6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Chemical and Physical Properties
Names and Identifiers
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- 6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID
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- Inchi： 1S/C10H9F3O3/c1-5-6(10(11,12)13)3-4-7(16-2)8(5)9(14)15/h3-4H,1-2H3,(H,14,15)
- InChI Key： MIGJYZDDLQQNHR-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=C(OC)C=CC(C(F)(F)F)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099919-5g |
6-Methoxy-2-methyl-3-(trifluoromethyl)benzoic acid |
1268463-99-5 | 95% | 5g |
1,835.92 USD | 2021-06-17 | |
| Chemenu | CM322022-1g |
6-Methoxy-2-methyl-3-(trifluoromethyl)benzoic acid |
1268463-99-5 | 95% | 1g |
$439 | 2024-08-02 | |
| Crysdot LLC | CD12156540-1g |
6-Methoxy-2-methyl-3-(trifluoromethyl)benzoic acid |
1268463-99-5 | 95+% | 1g |
$465 | 2024-07-23 | |
| Crysdot LLC | CD12156540-5g |
6-Methoxy-2-methyl-3-(trifluoromethyl)benzoic acid |
1268463-99-5 | 95+% | 5g |
$1632 | 2024-07-23 |
6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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